N-(3-acetylphenyl)-1,3-dioxo-2-(pyridin-3-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide

• Molecular Formula: C23H17N3O4
• Molecular Weight: 399.4 g/mol
• IUPAC Name: N-(3-acetylphenyl)-1,3-dioxo-2-(pyridin-3-ylmethyl)isoindole-5-carboxamide
• InChI: InChI=1S/C23H17N3O4/c1-14(27)16-5-2-6-18(10-16)25-21(28)17-7-8-19-20(11-17)23(30)26(22(19)29)13-15-4-3-9-24-12-15/h2-12H,13H2,1H3,(H,25,28)
• InChI Key: SCEONKILJCDGTG-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)CC4=CN=CC=C4

Description

N-(3-acetylphenyl)-1,3-dioxo-2-(pyridin-3-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-1,3-dioxo-2-(pyridin-3-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes and signaling pathways that are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-1,3-dioxo-2-(pyridin-3-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide has been found to exhibit several biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and to inhibit the growth and proliferation of cancer cells. It has also been found to have neuroprotective effects, which may make it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-acetylphenyl)-1,3-dioxo-2-(pyridin-3-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide is its broad range of potential applications. It has been found to exhibit activity against various types of cancer and inflammation, as well as potential neuroprotective effects. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the study of N-(3-acetylphenyl)-1,3-dioxo-2-(pyridin-3-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide. One direction is to further investigate its mechanism of action and identify the specific enzymes and signaling pathways that it targets. Another direction is to explore its potential use in combination with other therapeutic agents to enhance its efficacy. Additionally, further studies are needed to evaluate its safety and toxicity in vivo. Finally, its potential use as a therapeutic agent for neurodegenerative diseases warrants further investigation.

Synthesis Methods

The synthesis of N-(3-acetylphenyl)-1,3-dioxo-2-(pyridin-3-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide involves several steps. The starting material is 2,3-dihydro-1H-isoindole-5-carboxylic acid, which is reacted with acetic anhydride to form the corresponding acetyl derivative. This intermediate is then reacted with 3-pyridinemethanol and triethylamine to yield the desired product.

Scientific Research Applications

N-(3-acetylphenyl)-1,3-dioxo-2-(pyridin-3-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide has been extensively studied for its potential applications in various fields. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.